BE“GHE Safety Operating Guide

Check Availability & Pricing

Safeguarding Your Research: A Comprehensive
Guide to Handling Terevalefim

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Terevalefim

Cat. No.: B10759912

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling of Terevalefim (ANG-3777), a c-Met receptor activator. Adherence to these protocols
Is critical for minimizing risk and ensuring the integrity of your research.

Immediate Safety and Handling Protocols

Terevalefim is a small molecule hepatocyte growth factor (HGF) mimetic intended for research
use only.[1][2] While specific hazard information is detailed in the Safety Data Sheet (SDS),
general safe handling practices for chemical compounds of this nature should always be
followed.

Personal Protective Equipment (PPE)

Proper personal protective equipment is the first line of defense against accidental exposure.
The following PPE is mandatory when handling Terevalefim:
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PPE Category Item Specification

) Must be worn at all times to
Eye Protection Safety Goggles ]
protect against splashes.

. ) . Nitrile or latex gloves are
Hand Protection Chemical-resistant gloves
recommended.

A standard lab coat should be
_ worn to protect against
Body Protection Laboratory Coat o
contamination of personal

clothing.

All handling of the solid
compound and preparation of
) ) solutions should be conducted
Respiratory Protection Fume Hood ] - )
in a certified chemical fume
hood to avoid inhalation of

dust or aerosols.

Operational Plan: Step-by-Step Handling

o Preparation: Before handling, ensure the work area, particularly the chemical fume hood, is
clean and uncluttered. Have all necessary equipment and reagents readily available.

» Weighing: When weighing the solid form of Terevalefim, use a dedicated, clean spatula and
weighing boat inside the fume hood to prevent dispersal of the powder.

e Solubilization: Terevalefim is soluble in DMSO.[2] When preparing stock solutions, slowly
add the solvent to the solid to avoid splashing. If precipitation occurs, gentle heating and/or
sonication can be used to aid dissolution.[1]

o Storage: Terevalefim as a solid should be stored at -20°C for long-term use.[1] Stock
solutions in DMSO should be stored at -80°C for up to 6 months or -20°C for up to 1 month.
To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into
smaller, single-use volumes.
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» Spill Management: In case of a spill, immediately alert others in the vicinity. Wearing
appropriate PPE, contain the spill with an inert absorbent material. Clean the area thoroughly
with a suitable decontamination agent. All cleanup materials should be disposed of as
hazardous waste.

Disposal Plan

All waste materials contaminated with Terevalefim, including empty vials, pipette tips, and
absorbent materials from spills, must be treated as hazardous chemical waste.

o Segregation: Do not mix Terevalefim waste with other waste streams.

o Containment: Place all contaminated solid and liquid waste into a clearly labeled, sealed,
and leak-proof hazardous waste container.

o Disposal: Arrange for the disposal of the hazardous waste through your institution's
environmental health and safety (EHS) office, following all local, state, and federal
regulations. Do not dispose of Terevalefim down the drain or in the regular trash.

Experimental Protocols and Data

Terevalefim selectively activates the c-Met receptor, a receptor tyrosine kinase. This activation
triggers downstream signaling pathways involved in cell proliferation, survival, and migration.

Quantitative Data Summary
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Parameter Value Cell Line/Model Source
Molecular Weight 176.24 g/mol N/A
Chemical Formula C9HBN2S N/A
Purity >99.0% N/A
Solubility in DMSO 35 mg/ml. (198.59 N/A

mM)
Effective 0.44,1.78,and 7.1
Concentration uM

Human Umbilical Vein
Epithelial Cells
(HUVECS)

Incubation Time 24 to 48 hours

Human Umbilical Vein
Epithelial Cells
(HUVECS)

Animal Model Dosage 40 mg/kg (IP injection)

SD rats

Key Experimental Workflow: Cell-Based Assay

This generalized workflow outlines the steps for assessing the effect of Terevalefim on cell

proliferation.
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Experimental Workflow: Terevalefim Cell Proliferation Assay

Preparation
Seed HUVECs in Prepare serial dilutions
96-well plates of Terevalefim in DMSO
Treatment

Treat cells with varying
concentrations of Terevalefim

Incubate for

24-48 hours

Add proliferation
assay reagent (e.g., MTT)

:

Measure absorbance
to determine cell viability

Click to download full resolution via product page

Caption: A typical workflow for evaluating the impact of Terevalefim on cell proliferation.

Signaling Pathway

Terevalefim acts as a mimetic of Hepatocyte Growth Factor (HGF), the natural ligand for the c-
Met receptor. Upon binding, Terevalefim induces the dimerization and autophosphorylation of
c-Met, initiating a cascade of intracellular signaling events.
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Terevalefim-Induced c-Met Signaling Pathway
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Caption: Simplified diagram of the c-Met signaling pathway activated by Terevalefim.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Terevalefim]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10759912#personal-protective-equipment-for-
handling-terevalefim]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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